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Compound of Interest

Compound Name: Phenylmercury 2-ethylhexanoate

Cat. No.: B078177 Get Quote

Application Notes and Protocols for
Phenylmercury 2-ethylhexanoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Phenylmercury 2-ethylhexanoate is a highly toxic organomercury compound. All

handling and disposal must be conducted by trained personnel in a controlled laboratory

setting with appropriate personal protective equipment and engineering controls. These notes

and protocols are intended as a guide and should be supplemented by a thorough review of

the Safety Data Sheet (SDS) and consultation with your institution's Environmental Health and

Safety (EHS) department.

Introduction
Phenylmercury 2-ethylhexanoate (CAS No. 13302-00-6) is an organomercury compound that

has been used as a bactericide and fungicide.[1][2] Due to its high toxicity and environmental

persistence, its use is heavily regulated.[3] These application notes provide detailed

procedures for the safe handling and disposal of Phenylmercury 2-ethylhexanoate in a

research and development setting.

Compound Information and Hazard Profile
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Property Value Reference(s)

CAS Number 13302-00-6 [1]

Molecular Formula C₁₄H₂₀HgO₂ [1]

Molecular Weight 420.90 g/mol [4]

Appearance White to pale yellow solid [1]

Melting Point 71-74 °C [2]

Toxicological Data
Direct quantitative toxicity data for Phenylmercury 2-ethylhexanoate is limited. Data for the

closely related and structurally similar compound, Phenylmercuric Acetate, is provided as a

surrogate, as suggested by toxicological assessments.[5]
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Parameter Value Species Route Reference(s)

LD₅₀ (Lethal

Dose, 50%)
41 mg/kg Rat Oral

GHS Hazard

Classification

Acute toxicity -

Oral, Category

2Acute toxicity -

Dermal,

Category 1Acute

toxicity -

Inhalation,

Category

2Specific target

organ toxicity –

repeated

exposure,

Category

2Hazardous to

the aquatic

environment,

long-term

(Chronic) -

Category

Chronic 1

N/A N/A [6]

Hazard

Statements

H300: Fatal if

swallowedH310:

Fatal in contact

with skinH330:

Fatal if

inhaledH373:

May cause

damage to

organs through

prolonged or

repeated

exposureH410:

Very toxic to

N/A N/A [6]
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aquatic life with

long lasting

effects

Occupational Exposure Limits (for Aryl Mercury
Compounds)

Organization Limit Value Reference(s)

OSHA (PEL)
Time-Weighted

Average (TWA)
0.01 mg/m³ [7]

NIOSH (REL)
Time-Weighted

Average (TWA)
0.01 mg/m³ [7]

NIOSH (STEL)
Short-Term Exposure

Limit
0.03 mg/m³ [7]

Handling Procedures
Engineering Controls

All work with Phenylmercury 2-ethylhexanoate must be conducted in a certified chemical

fume hood with adequate exhaust ventilation.[7]

A safety shower and eyewash station must be readily accessible.[7]

Personal Protective Equipment (PPE)
Gloves: Wear double-layered nitrile or chloroprene gloves. Always consult the glove

manufacturer's resistance chart.[7]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[7]

Lab Coat: A flame-resistant lab coat should be worn over long pants.

Footwear: Closed-toe shoes are required.[7]
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Avoid inhalation of dust or fumes.[6]

Prevent contact with skin and eyes.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling.[6]

Keep containers tightly closed when not in use.[6]

Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong

oxidizing agents.[8]

Experimental Protocols
Protocol for a Small Spill Cleanup
This protocol is for spills of a few grams of solid Phenylmercury 2-ethylhexanoate. For larger

spills, or any spill of a solution, evacuate the area and contact your institution's EHS

department immediately.

Materials:

Mercury spill kit containing sulfur powder or mercury-absorbing sponges.[9]

Two pairs of nitrile or chloroprene gloves.[7]

Chemical safety goggles and face shield.[7]

Disposable lab coat and shoe covers.

Plastic dustpan and brush (do not use a vacuum cleaner).

Heavy-duty sealable plastic bags or a labeled hazardous waste container.[9]

Waste labels.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.guidechem.com/encyclopedia/2-ethylhexanoato-phenylmercury-dic345174.html
https://www.guidechem.com/encyclopedia/2-ethylhexanoato-phenylmercury-dic345174.html
https://www.guidechem.com/encyclopedia/2-ethylhexanoato-phenylmercury-dic345174.html
https://www.guidechem.com/encyclopedia/2-ethylhexanoato-phenylmercury-dic345174.html
https://www.guidechem.com/encyclopedia/2-ethylhexanoato-phenylmercury-dic345174.html
https://cameochemicals.noaa.gov/chemical/5121
https://www.benchchem.com/product/b078177?utm_src=pdf-body
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1502.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1502.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.[9]

Don Appropriate PPE: Put on all required personal protective equipment.

Contain the Spill: If the spilled material is a solid, carefully cover it with sulfur powder. The

sulfur will react with the mercury to form a less volatile compound.

Collect the Waste: Carefully sweep the mixture of sulfur and phenylmercury compound into a

plastic dustpan.

Package the Waste: Transfer the collected material into a heavy-duty, sealable plastic bag or

a designated hazardous waste container.[9]

Decontaminate the Area: Wipe the spill area with a mercury-absorbing sponge or a damp

paper towel. Place all cleaning materials into the waste bag.

Package Contaminated Materials: Place all contaminated items, including gloves, disposable

lab coat, and shoe covers, into the waste bag.

Label the Waste: Seal the bag and label it clearly as "Hazardous Waste: Phenylmercury 2-
ethylhexanoate" with the date and responsible person's name.

Arrange for Disposal: Contact your institution's EHS department for pickup and disposal of

the hazardous waste.[9]

Personal Decontamination: Wash hands and any potentially exposed skin thoroughly with

soap and water.

Disposal Procedures
All materials contaminated with Phenylmercury 2-ethylhexanoate must be treated as

hazardous waste.[9] Never dispose of this compound down the drain or in the regular trash.

Protocol for Chemical Precipitation of Phenylmercury 2-
ethylhexanoate from Aqueous Solution
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This protocol describes a general method for precipitating mercury from a dilute aqueous

solution for disposal. This procedure should be performed in a chemical fume hood with

appropriate PPE.

Materials:

Aqueous solution containing Phenylmercury 2-ethylhexanoate waste.

Sodium sulfide (Na₂S) solution (1 M).

pH meter or pH paper.

Stir plate and stir bar.

Beaker or flask of appropriate size.

Funnels and filter paper.

Sealable hazardous waste container for the precipitate.

Sealable container for the filtrate.

Waste labels.

Procedure:

Prepare the Waste Solution: Place the aqueous waste solution in a beaker or flask on a stir

plate.

Adjust pH: If the solution is acidic, adjust the pH to neutral or slightly basic (pH 7-9) using a

dilute sodium hydroxide solution.

Precipitation: While stirring, slowly add the 1 M sodium sulfide solution dropwise. Mercury

sulfide (HgS), a highly insoluble and stable compound, will precipitate out of the solution.

Monitor Precipitation: Continue adding the sodium sulfide solution until no more precipitate is

formed. Avoid adding a large excess of the sulfide solution.
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Allow to Settle: Turn off the stir plate and allow the precipitate to settle for at least one hour,

or until the supernatant is clear.

Filter the Precipitate: Carefully decant the supernatant and then filter the remaining slurry to

collect the mercury sulfide precipitate.

Package the Precipitate: Transfer the collected precipitate and the filter paper into a labeled

hazardous waste container. The label should read "Hazardous Waste: Mercury Sulfide."

Test and Package the Filtrate: Test the filtrate for the presence of residual mercury using an

appropriate analytical method. If the mercury concentration is below the regulatory limit for

your institution, it may be possible to neutralize and dispose of it as non-hazardous aqueous

waste. Otherwise, it must be collected as hazardous waste.

Arrange for Disposal: Contact your institution's EHS department for the disposal of both the

mercury sulfide precipitate and the treated filtrate.

Visualizations
Logical Workflow for Handling Phenylmercury 2-
ethylhexanoate
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Caption: Workflow for handling Phenylmercury 2-ethylhexanoate.
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Signaling Pathway of Phenylmercury Toxicity
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Caption: Mechanism of Phenylmercury-induced cellular toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b078177?utm_src=pdf-body-img
https://www.benchchem.com/product/b078177?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cymitquimica.com [cymitquimica.com]

2. (2-ethylhexanoato)phenylmercury CAS#: 13302-00-6 [m.chemicalbook.com]

3. REACH Annex XVII Restriction on Phenylmercury Compounds | SGS [sgs.com]

4. Phenylmercury 2-ethylhexanoate | 13302-00-6 | Benchchem [benchchem.com]

5. industrialchemicals.gov.au [industrialchemicals.gov.au]

6. Page loading... [guidechem.com]

7. nj.gov [nj.gov]

8. PHENYLMERCURIC ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. drs.illinois.edu [drs.illinois.edu]

To cite this document: BenchChem. [Handling and disposal procedures for Phenylmercury 2-
ethylhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078177#handling-and-disposal-procedures-for-
phenylmercury-2-ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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